2-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide

• IUPAC Name: 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide
• InChI: InChI=1S/C28H33N3O4/c1-3-31(21-13-15-22(16-14-21)35-4-2)28(34)27(33)24-19-30(25-12-8-7-11-23(24)25)20-26(32)29-17-9-5-6-10-18-29/h7-8,11-16,19H,3-6,9-10,17-18,20H2,1-2H3
• InChI Key: ZPHHQVCACPWTEV-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)OCC)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCCC4
• Molecular Formula: C28H33N3O4
• Molecular Weight: 475.6 g/mol
• CAS No.: 887225-61-8

Description

2-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-indol-3-yl)-N-(4-ethoxyphenyl)-N-ethyl-2-oxoacetamide is a useful research compound. Its molecular formula is C28H33N3O4 and its molecular weight is 475.589. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cannabinoid Receptor Ligands

A study by Moldovan et al. (2017) synthesized a series of indol-3-yl-oxoacetamides, demonstrating that certain derivatives act as potent and selective ligands for the cannabinoid receptor type 2 (CB2). This suggests potential applications in exploring cannabinoid receptor functions and drug development targeting these receptors (Moldovan et al., 2017).

Antioxidant and Neuroprotective Agents

Pachón-Angona et al. (2019) synthesized derivatives including the 1H-indol-3-yl structure, demonstrating their potent antioxidant capacity and neuroprotective effects against cell death induced by H2O2 in SH-SY5Y cells. These findings indicate potential therapeutic applications in conditions associated with oxidative stress (Pachón-Angona et al., 2019).

Photophysical Applications

Bozkurt and Doğan (2018) investigated a 4-aza-indole derivative's photophysical properties in different solvents, revealing its potential as a novel dye for applications such as labeling agents in bio- or analytical sensors and optoelectronic devices (Bozkurt & Doğan, 2018).

Antimicrobial Agents

Prasad (2017) explored substituted 2-((1H-indol-4-yl)oxy)-N'-benzylideneacetohydrazides for their antimicrobial activity. The study indicates the potential use of indole derivatives in developing new antimicrobial drugs (Prasad, 2017).

Non-Ulcerogenic Anti-Inflammatory Drugs

Bhandari et al. (2010) synthesized hybrid molecules incorporating 1H-indol-1-yl structure, aiming to develop anti-inflammatory agents with reduced gastrointestinal toxicities. This indicates the compound's potential in creating safer non-steroidal anti-inflammatory drugs (Bhandari et al., 2010).